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Compound of Interest

Compound Name:
Ammonium tetrachlorocuprate(II)

dihydrate

CAS No.: 10060-13-6

Cat. No.: B155324 Get Quote

Ammonium copper(II) chloride, known systematically as ammonium tetrachlorocuprate(II) with

the formula (NH₄)₂CuCl₄, is a double salt of ammonium chloride and copper(II) chloride. It

typically crystallizes as a blue-green dihydrate, (NH₄)₂CuCl₄·2H₂O. Its utility in the analytical

laboratory stems from the distinct chemical properties of its constituent ions: the copper(II)

cation (Cu²⁺) and the ammonium cation (NH₄⁺).

The Cu²⁺ ion is a versatile redox-active species and a Lewis acid, readily forming coordination

complexes with various ligands. This property is the foundation of its use in colorimetric tests

and as a catalyst. The NH₄⁺ ion serves as a weak acid and a source of ammonia for

complexation reactions, which is pivotal for several qualitative tests. This guide explores its

primary applications in metallurgical analysis, qualitative ion detection, chromatography, and as

a model reagent for redox-based assays.

Table 1: Physicochemical Properties of Ammonium Copper(II) Chloride Dihydrate
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Property Value Reference(s)

Chemical Formula (NH₄)₂CuCl₄·2H₂O [1]

Molecular Weight 277.46 g/mol [1]

Appearance
Blue to bluish-green tetragonal

crystals
[1]

CAS Number 10060-13-6 [1]

Density 1.993 g/mL [2]

Melting Point Decomposes around 110°C [2]

Solubility
Soluble in water, acids, and

alcohol
[2]

Application in Metallurgical Analysis:
Microstructural Etching
A primary application of copper chloride-based reagents is in metallography, the study of the

microscopic structure of metals. While modern instrumental methods are common for

quantitative analysis, chemical etching remains an indispensable technique for visualizing the

microstructure of steel, including grain boundaries, phases, and physical deformations.

Causality of Experimental Choices: The Etching
Mechanism
Ammonium copper(II) chloride, often in an acidic solution, serves as a potent etchant for

carbon steels. The process is governed by a galvanic displacement reaction. Iron is more

electrochemically active than copper, leading to the preferential dissolution of the iron matrix

and the deposition of a thin, non-adherent layer of copper.

Reaction: Fe(s) + Cu²⁺(aq) → Fe²⁺(aq) + Cu(s)

This process occurs at different rates depending on the localized chemical and physical

properties of the steel. Grain boundaries, areas of high strain (like stamped serial numbers),

and regions with elemental segregation (such as phosphorus) are more reactive and are
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attacked more rapidly by the etchant.[3] This differential etching creates topographical

differences on the polished surface, which become visible under a microscope. The addition of

ammonium chloride to the cupric chloride solution significantly accelerates this process,

providing a much higher etch rate than cupric chloride alone.[1] Reagents like Fry's Reagent

are specifically designed based on this principle to reveal strain lines in iron and steel.[3][4]

Sample Preparation

Etching Process Analysis

Cut Steel Sample Grind & Polish Surface
(to mirror finish)

Clean & Degrease
(e.g., with ethanol)

Immerse or Swab Sample
(controlled time)

Apply Etchant

Prepare Etchant Solution
((NH₄)₂CuCl₄ in HCl/Ethanol) Rinse with Water/Alcohol Dry Sample Microscopic ExaminationExamine Document Microstructure

(Grain Boundaries, Phases)

Click to download full resolution via product page

Caption: Workflow for Metallographic Etching of Carbon Steel.

Protocol: Microstructural Analysis of Carbon Steel
This protocol describes the preparation and use of a copper chloride-based etchant to reveal

the microstructure of a low-carbon steel sample.

Materials:

Ammonium copper(II) chloride dihydrate ((NH₄)₂CuCl₄·2H₂O)

Concentrated Hydrochloric Acid (HCl)

Ethanol (95%)

Distilled water

Carbon steel sample, polished to a mirror finish
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Beakers, graduated cylinders

Cotton swabs

Safety equipment: fume hood, acid-resistant gloves, safety goggles

Procedure:

Reagent Preparation (Modified Fry's Reagent): In a fume hood, prepare the etchant by

dissolving 10 g of ammonium copper(II) chloride in 50 mL of distilled water. Carefully add 20

mL of concentrated HCl. Dilute the solution to 100 mL with 95% ethanol. Mix thoroughly.

Sample Preparation: Ensure the steel sample has been sequentially ground and polished to

at least a 600-grit or finer mirror finish. The surface must be free of scratches and

deformations from preparation. Degrease the surface by washing with ethanol and dry

completely.

Etching: Perform this step in a well-ventilated fume hood. Apply the etchant to the polished

surface using a cotton swab. Swab gently and continuously for 15-45 seconds. The optimal

time will vary depending on the steel composition and may require optimization.

Rinsing and Drying: Immediately rinse the etched surface with running water, followed by a

rinse with ethanol to displace the water. Dry the surface quickly using a stream of

compressed air.

Analysis: Examine the dried surface under a metallurgical microscope. The grain boundaries

and other microstructural features will appear as dark lines against a lighter matrix.

Self-Validation: The success of the etch is confirmed by the clear visualization of the steel's

microstructure under magnification. If the surface is uniformly dark or remains reflective, the

etching time or reagent concentration may need adjustment.

Application in Qualitative Inorganic Analysis
Ammonium copper(II) chloride is an ideal compound for demonstrating the principles of

qualitative ion analysis, as simple, reliable tests exist for both its cation (Cu²⁺) and its anion-

forming component (NH₄⁺).
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Confirmatory Test for Copper(II) Ions
The presence of aqueous copper(II) ions is confirmed by the addition of aqueous ammonia.

The reaction proceeds in two distinct stages, providing a highly specific and easily observable

result.

Causality of the Test:

Initial Precipitation: As a weak base, aqueous ammonia provides a low concentration of

hydroxide ions (OH⁻). These ions react with the blue hexa-aqua-copper(II) complex,

[Cu(H₂O)₆]²⁺, to form a gelatinous, pale blue precipitate of copper(II) hydroxide, Cu(OH)₂.[5]

[Cu(H₂O)₆]²⁺(aq) + 2OH⁻(aq) → Cu(OH)₂(s) + 6H₂O(l)

Complex Ion Formation: In the presence of excess ammonia, the copper(II) hydroxide

precipitate dissolves. The ammonia molecules act as ligands, displacing the water and

hydroxide ligands to form the intensely deep blue tetraammine-diaqua-copper(II) complex

ion, [Cu(NH₃)₄(H₂O)₂]²⁺.[2][6] The high formation constant (Kf) of this complex drives the

reaction to completion, making it a very sensitive test.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction to Ammonium Copper(II) Chloride as an
Analytical Reagent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155324#analytical-reagent-applications-of-
ammonium-copper-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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